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Compound of Interest

Compound Name: Hydroxy Tolbutamide-d9

Cat. No.: B602741 Get Quote

An In-depth Technical Guide to Hydroxy Tolbutamide-d9: Physical and Chemical

Characteristics for Advanced Research

This technical guide provides a comprehensive overview of the physical and chemical

properties, metabolic context, and analytical applications of Hydroxy Tolbutamide-d9.

Designed for researchers, scientists, and professionals in drug development, this document

synthesizes critical data into a structured format, complete with detailed experimental protocols

and visual diagrams to elucidate complex processes.

Core Physical and Chemical Properties
Hydroxy Tolbutamide-d9 is the deuterated analog of Hydroxy Tolbutamide, a primary

metabolite of the first-generation sulfonylurea antidiabetic drug, Tolbutamide.[1] The

incorporation of nine deuterium atoms on the butyl group provides a stable isotopic label,

making it an invaluable tool in pharmacokinetic and metabolic studies.[1][2]
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Property Value Source(s)

CAS Number 1185112-19-9 [2][3][4][5]

Molecular Formula C₁₂H₉D₉N₂O₄S [2][4][5]

Molecular Weight 295.40 g/mol [2][4][5]

Appearance White to Off-White Solid [2][6]

Melting Point 100-103°C [6][7]

Solubility Methanol (Slightly) [7][8]

Storage Temperature
2-8°C Refrigerator or -20°C

Freezer
[2][7]

Synonyms

4-Hydroxytolbutamide-d9,

Hydroxymethylcarbutamide-d9,

N-((butyl-d9)carbamoyl)-4-

(hydroxymethyl)benzenesulfon

amide

[2][5]

InChI Key
SJRHYONYKZIRPM-

UHFFFAOYSA-N
[3]

Application in Bioanalytical Methods
The primary application of Hydroxy Tolbutamide-d9 is as an internal standard for the

quantification of Hydroxy Tolbutamide in biological matrices using liquid chromatography-mass

spectrometry (LC-MS/MS).[1][3] The use of a stable isotope-labeled internal standard is the

gold standard in quantitative bioanalysis for several key reasons:

Similar Physicochemical Properties: Deuterium labeling results in minimal changes to the

chemical behavior of the molecule, ensuring that the internal standard co-elutes with the

analyte and exhibits similar extraction recovery and ionization efficiency.[3]

Enhanced Mass Spectrometry Detection: The mass difference between the deuterated

standard and the native analyte allows for their simultaneous but distinct detection,
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minimizing chromatographic interference and improving the accuracy and precision of

measurements.[3]

Correction for Matrix Effects: The internal standard helps to compensate for variations in

sample preparation and matrix effects that can suppress or enhance the analyte signal in the

mass spectrometer.[3]

Metabolic Pathway of Tolbutamide
Tolbutamide is extensively metabolized in the liver, primarily by the cytochrome P450 enzyme

CYP2C9, and to a lesser extent by CYP2C8.[2][3] The main metabolic pathway involves the

oxidation of the p-methyl group of Tolbutamide to a hydroxymethyl group, forming Hydroxy

Tolbutamide. This active metabolite can be further oxidized to the inactive Carboxy

Tolbutamide.[3][9] Understanding this pathway is crucial for evaluating drug-metabolizing

capacity and predicting potential drug-drug interactions.[3]

Tolbutamide Hydroxy Tolbutamide

CYP2C9 / CYP2C8
(Hydroxylation) Carboxy Tolbutamide

(Inactive)
Oxidation

Click to download full resolution via product page

Metabolic conversion of Tolbutamide in the liver.

Experimental Protocols: Quantification by LC-
MS/MS
The accurate quantification of Hydroxy Tolbutamide in biological samples, such as human

serum, is typically achieved through a validated ultra-high performance liquid chromatography-

tandem mass spectrometry (UHPLC-MS/MS) method.[10]

Sample Preparation: A common and efficient method for sample preparation is protein

precipitation.[10]

An aliquot of the biological sample (e.g., 50 µL of human serum) is mixed with an equal

volume of 0.1% formic acid in water.[10]
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A solution of acetonitrile/methanol (e.g., 9:1, v/v) containing the internal standard, Hydroxy
Tolbutamide-d9, is added to precipitate proteins.[10]

The mixture is vortexed and then centrifuged at high speed (e.g., 13,000 x g) at 4°C to pellet

the precipitated proteins.[10]

The supernatant is transferred to a new tube and may be further diluted before injection into

the UHPLC-MS/MS system.[10]

Chromatographic and Mass Spectrometric Conditions:

Chromatography: Separation is typically performed on a C18 reverse-phase column with

gradient elution using a mobile phase consisting of an aqueous component (e.g., 0.1%

formic acid in water) and an organic component (e.g., acetonitrile).[11]

Mass Spectrometry: Detection is achieved using a tandem mass spectrometer operating in

multiple reaction monitoring (MRM) mode.[3] This highly specific and sensitive technique

involves selecting a specific precursor ion (the parent molecule) and monitoring a specific

product ion (a fragment) after collision-induced dissociation.[3]

Calibration and Quantification: A calibration curve is constructed by plotting the peak area ratio

of the analyte (Hydroxy Tolbutamide) to the internal standard (Hydroxy Tolbutamide-d9)

against the known concentrations of the analyte.[3] The linearity of this curve over a defined

range is a critical validation parameter.[3]
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Workflow for the quantification of Hydroxy Tolbutamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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